Cas no 2168243-11-4 (benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate)

• Product Name: benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate
• CAS No: 2168243-11-4
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.33
• MDL: MFCD32753055
• CID: 5091460
• PubChem ID: 162369764
• Update Time: 2026-03-02

benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate Chemical and Physical Properties

Names and Identifiers

• INNYA-2282602
• benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate
• CS-0356688
• Benzyl (1-oxidothiomorpholin-1-ylidene)carbamate
• benzyl N-(1-oxo-1,4-thiazinan-1-ylidene)carbamate
• benzyl (1-oxido-1l6-thiomorpholin-1-ylidene)carbamate
• EN300-3329587
• SY279567
• MFCD32753055
• E82709
• 2168243-11-4

• MDL： MFCD32753055
• Inchi： 1S/C12H16N2O3S/c15-12(14-18(16)8-6-13-7-9-18)17-10-11-4-2-1-3-5-11/h1-5,13H,6-10H2
• InChI Key： HGYBNXHHJYXMSG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)OC(=O)N=S1(CCNCC1)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Additional information on benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate

Research Briefing on Benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate (CAS: 2168243-11-4)

Benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate (CAS: 2168243-11-4) is a novel sulfur-containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiomorpholine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

The synthesis of benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate involves a multi-step process that includes the formation of the thiomorpholine ring followed by carbamate functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the compound.

In terms of biological activity, benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate has demonstrated inhibitory effects against a range of enzymes, including proteases and kinases, which are critical targets in cancer and infectious diseases. Preliminary in vitro studies have shown that the compound exhibits low micromolar IC50 values against selected enzyme targets, suggesting its potential as a lead compound for further optimization. Additionally, its antimicrobial properties have been investigated, with promising results against both Gram-positive and Gram-negative bacteria.

Recent research has also explored the pharmacokinetic and toxicological profiles of benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate. Studies in animal models have indicated acceptable bioavailability and a favorable safety profile at therapeutic doses. However, further investigations are needed to assess its long-term toxicity and potential drug-drug interactions. These findings underscore the compound's potential as a candidate for preclinical development.

In conclusion, benzyl N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamate (CAS: 2168243-11-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research aims to further elucidate its biological mechanisms, optimize its pharmacological properties, and explore its potential in combination therapies. The compound's unique structural features and biological activities make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.